Cas no 10402-48-9 (2-Butenoic acid,2,3-dimethyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester)
10402-48-9 structure
Product Name:2-Butenoic acid,2,3-dimethyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester
CAS No:10402-48-9
MF:C16H26O2
MW:250.376445293427
CID:180177
PubChem ID:6436369
Update Time:2025-04-19
2-Butenoic acid,2,3-dimethyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,2,3-dimethyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester
- 3,7-dimethyl-2,6-octadienyl 2,3-dimethylcrotonate
- 3,7-dimethylocta-2,6-dienyl 2,3-dimethylbut-2-enoate
- GERANYL METHYL TIGLATE
- 2,6-Octadien-1-ol, 3,7-dimethyl-, 2,3-dimethylcrotonate, (E)-
- 2-Butenoicacid, 2,3-dimethyl-, (2E)-3,7-dimethyl-2,6-octadienyl ester (9CI)
- 2-Butenoicacid, 2,3-dimethyl-, 3,7-dimethyl-2,6-octadienyl ester, (E)-
- AG-D-15705
- Crotonic acid,2,3-dimethyl-, 3,7-dimethyl-2,6-octadienyl ester, (E)- (8CI)
- CTK4A2600
- Gera
- SCHEMBL3504669
- (2E)-3,7-Dimethyl-2,6-octadien-1-yl 2,3-dimethyl-2-butenoate
- [(2E)-3,7-dimethylocta-2,6-dienyl] 2,3-dimethylbut-2-enoate
- DTXSID501184901
- 10402-48-9
- EINECS 233-870-7
- 2-Butenoic acid, 2,3-dimethyl-, 3,7-dimethyl-2,6-octadienyl ester, (E)-
-
- Inchi: 1S/C16H26O2/c1-12(2)8-7-9-14(5)10-11-18-16(17)15(6)13(3)4/h8,10H,7,9,11H2,1-6H3/b14-10+
- InChI Key: GLMOJOJHHPDUHX-GXDHUFHOSA-N
- SMILES: O(C(/C(/C)=C(\C)/C)=O)C/C=C(\C)/CC/C=C(\C)/C
Computed Properties
- Exact Mass: 250.19338
- Monoisotopic Mass: 250.19328
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 5.3
Experimental Properties
- Density: 0.906
- Boiling Point: 337.7°Cat760mmHg
- Flash Point: 163.5°C
- Refractive Index: 1.473
- PSA: 26.3
2-Butenoic acid,2,3-dimethyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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